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Compound of Interest
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Compound Name:
Methylbenzyl)oxy]benzaldehyde

CAS No.: 590350-87-1

Cat. No.: B1334924

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 3-[(2-
Methylbenzyl)oxy]benzaldehyde, a versatile aromatic ether aldehyde with potential
applications in organic synthesis and medicinal chemistry. This document details its physical
and chemical properties, provides a robust protocol for its synthesis and purification, outlines
methods for its analytical characterization, and discusses essential safety and handling
procedures. The information herein is intended to empower researchers to confidently utilize
this compound in their laboratory endeavors.

Compound Identification and Chemical Properties

3-[(2-Methylbenzyl)oxy]benzaldehyde is an organic compound characterized by a
benzaldehyde ring substituted at the meta-position with a 2-methylbenzyloxy group.

Table 1: Chemical Identifiers and Properties
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Property Value Source/Method
3-[(2-

IUPAC Name Methylbenzyl)oxylbenzaldehyd  ---
e

CAS Number 590350-87-1 [1]12]

Molecular Formula C15H1402 [3]

Molecular Weight 226.27 g/mol [3]

Monoisotopic Mass 226.09938 Da [3]

Predicted XlogP 3.2 [3]
(Predicted) White to off-white Inferred from similar

Appearance _ ,
solid or colorless oil compounds
(Predicted) Soluble in common
organic solvents like o

B ) Inferred from similar
Solubility dichloromethane, ethyl
compounds
acetate, and acetone;
sparingly soluble in water.
N ) (Predicted) > 300 °C at 760 o

Boiling Point Prediction based on structure

mmHg
] ] (Predicted) Not available; likely
Melting Point

a low-melting solid or oll

Synthesis via Williamson Ether Synthesis

The most direct and reliable method for the preparation of 3-[(2-
Methylbenzyl)oxy]benzaldehyde is the Williamson ether synthesis. This Sn2 reaction involves
the nucleophilic attack of the phenoxide ion of 3-hydroxybenzaldehyde on 2-methylbenzyl
halide (e.g., bromide or chloride)[4][5][6]. The choice of a primary benzylic halide is crucial to
favor substitution over elimination.

Synthetic Rationale
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The hydroxyl group of 3-hydroxybenzaldehyde is weakly acidic and can be deprotonated by a
suitable base to form a more nucleophilic phenoxide. The resulting phenoxide then displaces
the halide from 2-methylbenzyl halide. The use of a polar aprotic solvent like
dimethylformamide (DMF) or acetonitrile facilitates the Sn2 reaction by solvating the cation of
the base, leaving the alkoxide anion more available for nucleophilic attack.

Visualizing the Synthesis Workflow

tant Preparation

(" Reac
3-Hydroxybenzaldehyde H—————
- -
Reaction

.
Workup & Isolation ( Purification A
Add
Base (e.g., K2COs) Reaction Mixture Bromide Heat (e.g., 80°C) Quench with Water e Dry Organic Layer |—s{ Concentrate Crude Product |—»{ Column Chromatography Pure Product
Organic Solvent) 1Y Organic Layer J==>{ iy Vacuo or
¢ J )

Solvent (e.g., DMF) 4
N J

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-[(2-Methylbenzyl)oxy]benzaldehyde.

Detailed Experimental Protocol

Materials:

3-Hydroxybenzaldehyde

2-Methylbenzyl bromide (or chloride)

Potassium carbonate (K2COs), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Deionized water
Procedure:

e To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-
hydroxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous
DMF.

 Stir the mixture at room temperature for 15 minutes to allow for the formation of the
phenoxide.

e Add 2-methylbenzyl bromide (1.1 eq) dropwise to the stirred suspension.

e Heat the reaction mixture to 80 °C and monitor the progress of the reaction by thin-layer
chromatography (TLC).

» Upon completion, cool the reaction mixture to room temperature and pour it into a separatory
funnel containing deionized water.

o Extract the aqueous layer with ethyl acetate (3 x volumes of the aqueous layer).
o Combine the organic layers and wash with deionized water, followed by brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

Purification

The crude 3-[(2-Methylbenzyl)oxy]benzaldehyde can be purified by either column
chromatography or recrystallization, depending on the nature of the impurities.

Purification by Column Chromatography
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This method is effective for removing both more and less polar impurities.
Protocol:
» Stationary Phase: Silica gel (230-400 mesh).

» Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate
and gradually increasing to 20%). The optimal eluent system should be determined by TLC
analysis.

e Procedure: a. Prepare a slurry of silica gel in the initial mobile phase and pack the column. b.
Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and
adsorb it onto a small amount of silica gel. c. Load the dried silica-adsorbed product onto the
top of the column. d. Elute the column with the chosen solvent system, collecting fractions. e.
Analyze the fractions by TLC and combine the fractions containing the pure product. f.
Remove the solvent under reduced pressure to obtain the purified compound.

Purification by Recrystallization

If the crude product is a solid and contains impurities with different solubilities, recrystallization
can be an efficient purification method.

Protocol:

e Solvent Selection: Test the solubility of a small amount of the crude product in various
solvents (e.g., ethanol, isopropanol, or a mixture of ethyl acetate and hexanes) at room and
elevated temperatures. An ideal solvent will dissolve the compound when hot but not when
cold.

e Procedure: a. Dissolve the crude product in a minimal amount of the hot recrystallization
solvent. b. If necessary, perform a hot filtration to remove any insoluble impurities. c. Allow
the solution to cool slowly to room temperature, then place it in an ice bath to induce
crystallization. d. Collect the crystals by vacuum filtration, washing them with a small amount
of the cold solvent. e. Dry the crystals under vacuum.

Analytical Characterization
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Due to the lack of published experimental spectra for 3-[(2-Methylbenzyl)oxy]benzaldehyde,
the following data is predicted based on the known spectral properties of its constituent
functional groups and related structures.

Table 2: Predicted Spectroscopic Data

Technique Predicted Key Signals and Interpretations

Aldehyde Proton: Singlet around 9.9 ppm.

Aromatic Protons: Multiplets in the range of 7.0-

1H NMR _
7.8 ppm. Benzyl CHz: Singlet around 5.1 ppm.
Methyl Protons: Singlet around 2.4 ppm.
Aldehyde Carbonyl: Signal around 192 ppm.
Aromatic Carbons: Signals in the range of 110-
13C NMR

160 ppm. Benzyl CH2 Carbon: Signal around 70
ppm. Methyl Carbon: Signal around 19 ppm.

C=0 Stretch (Aldehyde): Strong absorption
band around 1700 cm~1. C-H Stretch
(Aldehyde): Two weak bands around 2820 and
2720 cm~1, C-O-C Stretch (Ether): Strong
absorption band in the range of 1250-1050
cm~1. Aromatic C-H Stretch: Bands above 3000
cm~1. Aromatic C=C Stretch: Bands in the 1600-

IR Spectroscopy

1450 cm~1 region.

Molecular lon (M*): Expected at m/z = 226. Key
Fragments: Loss of a hydrogen radical to give
[M-H]* at m/z = 225. Cleavage of the benzyl-
oxygen bond to give a fragment corresponding
Mass Spectrometry (E]) to the 2-methylbenzyl cation at m/z = 105.
Cleavage of the ether bond to form a 3-
formylphenoxide radical and a 2-methylbenzyl

cation.

Safety, Handling, and Storage
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As with any chemical, proper safety precautions should be taken when handling 3-[(2-
Methylbenzyl)oxy]benzaldehyde. A comprehensive Safety Data Sheet (SDS) should be
consulted before use[1].

Hazard Identification (General for Aromatic Aldehydes)

o Health Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. Can
cause skin, eye, and respiratory tract irritation[7][8].

o Physical Hazards: Combustible liquid.

Recommended Handling Procedures

o Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves[7].

Avoid inhalation of dust, fumes, gas, mist, or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage Recommendations

e Store in a tightly closed container in a cool, dry, and well-ventilated area[7].
o Keep away from heat, sparks, and open flames.

o Aromatic aldehydes can be sensitive to air and light, leading to oxidation to the
corresponding carboxylic acid. Storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended for long-term stability.

Conclusion

3-[(2-Methylbenzyl)oxy]benzaldehyde is a readily synthesizable compound with potential for
further chemical transformations. The protocols and data provided in this guide offer a solid
foundation for its preparation, purification, and characterization. As with all chemical research,
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careful experimental planning and adherence to safety protocols are paramount for successful
and safe laboratory work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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